Cas no 1416438-01-1 (2-(3-(Aminomethyl)phenyl)pyrimidin-4(3H)-one)

• Product Name: 2-(3-(Aminomethyl)phenyl)pyrimidin-4(3H)-one
• CAS No: 1416438-01-1
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 4817560
• Update Time: 2023-08-19

2-(3-(Aminomethyl)phenyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-(AMINOMETHYL)PHENYL)PYRIMIDIN-4(3H)-ONE
• 2-(3-(Aminomethyl)phenyl)pyrimidin-4(3H)-one

• Inchi： 1S/C11H11N3O/c12-7-8-2-1-3-9(6-8)11-13-5-4-10(15)14-11/h1-6H,7,12H2,(H,13,14,15)
• InChI Key： KSYLPGZOFZKZMN-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C2=CC=CC(CN)=C2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: -0.2
• Topological Polar Surface Area: 67.5